Cas no 1361556-21-9 (3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile)

• Product Name: 3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile
• CAS No: 1361556-21-9
• MF: C₁₂H₄Cl₄N₂
• MW: 317.985558509827
• CID: 4968016
• Update Time: 2025-06-15

3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl4N2/c13-7-2-9(15)12(10(16)3-7)6-1-8(14)11(4-17)18-5-6/h1-3,5H
• InChI Key： JMOVZOCMZJKVAK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(C#N)=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 330
• XLogP3: 5
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile

Research Briefing on 3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile (CAS: 1361556-21-9)

3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile (CAS: 1361556-21-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a picolinonitrile core with multiple chlorine substitutions, demonstrates unique physicochemical properties that make it valuable for various applications, particularly in medicinal chemistry and agrochemical development.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its role as a key intermediate in the production of novel bioactive molecules. The presence of both electron-withdrawing chlorine atoms and the nitrile group contributes to its reactivity profile, enabling diverse chemical transformations. Researchers have reported improved synthetic routes with yields exceeding 85% under optimized conditions, significantly enhancing its accessibility for further applications.

In pharmacological investigations, preliminary screening has revealed promising biological activities associated with this compound. Its structural features suggest potential as a scaffold for developing kinase inhibitors, with particular relevance to cancer therapeutics. Molecular docking studies indicate favorable interactions with several protein targets, though comprehensive biological evaluations are still ongoing to validate these computational predictions.

The compound's stability profile has been extensively characterized, showing remarkable resistance to hydrolysis under physiological conditions. This property, combined with its moderate lipophilicity (logP ≈ 3.2), makes it particularly interesting for drug discovery applications where metabolic stability is crucial. Recent ADMET studies have provided encouraging data regarding its pharmacokinetic properties.

From a safety perspective, current toxicological assessments indicate that proper handling precautions are necessary due to the compound's potential irritant properties. However, no significant genotoxicity has been observed in standard assays, supporting its potential for further development. Researchers emphasize the need for continued evaluation of its safety profile as investigations progress.

Ongoing research is exploring the compound's utility in materials science applications, particularly in the development of specialized polymers and liquid crystals. Its unique electronic properties, resulting from the conjugated system and halogen substitutions, show promise for creating materials with tailored optoelectronic characteristics.

The commercial availability of 3-Chloro-5-(2,4,6-trichlorophenyl)picolinonitrile has improved significantly in recent years, with multiple suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate investigation of its potential applications across various scientific disciplines.

Future research directions include comprehensive structure-activity relationship studies to optimize its biological activity, exploration of its use in asymmetric synthesis, and further investigation of its materials science applications. The compound represents an interesting case study in how carefully designed polyhalogenated heterocycles can serve as versatile building blocks in multiple scientific domains.